Cas no 2034527-07-4 ([4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone)

• Product Name: [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• CAS No: 2034527-07-4
• MF: C₁₈H₁₄F₆N₂O₃
• MW: 420.305785655975
• CID: 5552676
• Update Time: 2025-05-22

[4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone

• Inchi： 1S/C18H14F6N2O3/c19-17(20,21)12-5-7-25-15(9-12)28-14-6-8-26(10-14)16(27)11-1-3-13(4-2-11)29-18(22,23)24/h1-5,7,9,14H,6,8,10H2
• InChI Key： BZIDEKYIJUBNQX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(F)(F)F)C=C1)(N1CCC(OC2=NC=CC(C(F)(F)F)=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone

Comprehensive Overview of [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone (CAS No. 2034527-07-4)

The compound [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone (CAS No. 2034527-07-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and material science. This molecule features a unique structural framework, combining a trifluoromethoxy phenyl group with a trifluoromethyl pyridine moiety, linked via a pyrrolidinyl spacer. Such structural attributes make it a promising candidate for various applications, particularly in drug discovery and advanced material development.

One of the most notable aspects of [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone is its potential role in targeting specific biological pathways. The presence of trifluoromethoxy and trifluoromethyl groups enhances the molecule's lipophilicity and metabolic stability, which are critical factors in the design of bioactive compounds. Researchers are particularly interested in its application as a modulator of protein-protein interactions, a hot topic in contemporary drug discovery. This aligns with the growing demand for novel therapeutics addressing complex diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical potential, [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone is also being explored in the realm of advanced materials. The incorporation of fluorinated groups imparts unique electronic properties, making it suitable for use in organic electronics, including OLEDs and photovoltaic devices. This is particularly relevant given the current global focus on sustainable energy solutions and the push for greener technologies.

The synthesis of [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps typically include the formation of the pyrrolidinyl core, followed by the introduction of the trifluoromethoxy and trifluoromethyl substituents. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the final product.

From a market perspective, the demand for fluorinated compounds like [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone is on the rise. The pharmaceutical industry, in particular, is driving this trend, as fluorinated molecules often exhibit improved pharmacokinetic properties. Additionally, the material science sector is increasingly adopting such compounds for their unique properties, further bolstering market growth. Analysts predict a steady increase in the production and application of this compound over the next decade.

Safety and regulatory considerations are paramount when handling [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone. While it is not classified as a hazardous material, standard laboratory precautions should be observed. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended during handling. Disposal should comply with local environmental regulations to minimize any potential impact.

In summary, [4-(trifluoromethoxy)phenyl]-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone (CAS No. 2034527-07-4) represents a versatile and valuable compound with broad applications in both pharmaceuticals and materials science. Its unique structural features, combined with the growing interest in fluorinated compounds, position it as a molecule of significant interest for future research and development. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing both therapeutic and technological innovations.